Cas no 1788596-62-2 (1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride
• CAS No: 1788596-62-2
• CID: 4614313
• PubChem ID: 86775410
• Update Time: 2025-05-24

1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-5-ethyl-1H-pyrazol-4-amine Hydrochloride
• 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride

Additional information on 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride

Introduction to 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride (CAS No. 1788596-62-2)

1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride, identified by its CAS number 1788596-62-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of both chloro and ethyl substituents on the aromatic ring, along with the amine functionality at the 4-position of the pyrazole ring, contributes to its unique chemical properties and biological interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmacological studies and drug formulation processes. This solubility advantage is particularly important in preclinical and clinical trials, where bioavailability and drug delivery efficiency are critical factors. The compound’s molecular structure also suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in modulating cellular processes and disease mechanisms.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class exhibit properties ranging from anti-inflammatory and antimicrobial to anticancer and antiviral effects. The specific substitution pattern in 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride may contribute to its unique pharmacological profile, making it a valuable candidate for further investigation.

One of the most compelling areas of research involving this compound is its potential role in oncology. Pyrazole derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases which are often overexpressed in cancer cells. The chloro substituent on the aromatic ring is known to enhance binding affinity to certain protein targets, while the ethyl group at the 5-position may influence metabolic stability and bioavailability. These structural features make 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride an intriguing candidate for developing novel anticancer agents.

Furthermore, the compound’s amine functionality at the 4-position of the pyrazole ring opens up possibilities for further chemical modifications. This allows researchers to explore different derivatives with enhanced or modified biological activities. Such modifications can be tailored to improve drug efficacy, reduce side effects, or optimize pharmacokinetic properties. The versatility of this scaffold makes it a fertile ground for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for novel drug candidates like 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride. These technologies enable researchers to predict binding affinities, metabolic pathways, and potential toxicities with greater accuracy, thereby streamlining the drug development pipeline. By leveraging these tools, scientists can more efficiently identify promising compounds for further validation in preclinical studies.

The synthesis of 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in constructing the complex molecular framework of this compound.

In addition to its pharmacological potential, 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride has also been explored for its role in central nervous system (CNS) disorders. Pyrazole derivatives have demonstrated neuroprotective effects in models of neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The ability of this compound to cross the blood-brain barrier is a critical factor in its potential application as a CNS therapeutic agent. Ongoing research aims to elucidate its mechanism of action and identify optimal dosing regimens for treating neurological conditions.

The hydrochloride salt form of this compound not only improves solubility but also ensures stability under various storage conditions. This stability is essential for maintaining the integrity of the drug during manufacturing, transportation, and clinical use. Furthermore, formulation studies are being conducted to develop suitable delivery systems that enhance bioavailability and patient compliance.

Regulatory considerations play a crucial role in advancing compounds like 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride through clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that the compound meets safety and efficacy standards before reaching patients. Collaborative efforts between academic institutions, biotechnology companies, and regulatory agencies are essential in navigating these complex regulatory landscapes.

The future prospects for 1-(4-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug design and delivery systems continue to enhance our ability to harness its full potential as a therapeutic agent. As our understanding of disease mechanisms evolves, so too does our capacity to develop targeted therapies that address unmet medical needs.